Cas no 761412-29-7 (tert-butyl N-(4-formyl-2-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(4-formyl-2-nitrophenyl)carbamate
• CAS No: 761412-29-7
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 4176358
• PubChem ID: 85997750
• Update Time: 2025-05-23

tert-butyl N-(4-formyl-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-formyl-2-nitrophenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(4-formyl-2-nitrophenyl)carbamate
• SCHEMBL6004342
• 761412-29-7
• EN300-12446667

• Inchi： 1S/C12H14N2O5/c1-12(2,3)19-11(16)13-9-5-4-8(7-15)6-10(9)14(17)18/h4-7H,1-3H3,(H,13,16)
• InChI Key： ULNGOFJVZWYQMZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C=O)=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.09027155Da
• Monoisotopic Mass: 266.09027155Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-(4-formyl-2-nitrophenyl)carbamate

tert-butyl N-(4-formyl-2-nitrophenyl)carbamate: A Comprehensive Overview

tert-butyl N-(4-formyl-2-nitrophenyl)carbamate (CAS No. 761412-29-7) is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a tert-butyl group attached to a carbamate functional group, which is further connected to a 4-formyl-2-nitrophenyl moiety. This combination of functional groups imparts the compound with versatile chemical and physical properties, making it a valuable material for various applications.

Recent studies have highlighted the potential of tert-butyl N-(4-formyl-2-nitrophenyl)carbamate in drug delivery systems. The nitrophenyl group is known for its strong electron-withdrawing properties, which can influence the solubility and stability of the compound. Additionally, the formyl group introduces a degree of reactivity that can be exploited in controlled-release drug delivery mechanisms. Researchers have explored the use of this compound as a precursor for synthesizing more complex molecules with tailored pharmacokinetic profiles.

The synthesis of tert-butyl N-(4-formyl-2-nitrophenyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. This is followed by nitration and formylation steps to introduce the nitro and formyl groups, respectively. The final step involves the reaction of the phenol derivative with tert-butyl chloroformate to form the carbamate. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield.

One of the most promising applications of tert-butyl N-(4-formyl-2-nitrophenyl)carbamate is in the field of optoelectronics. The compound exhibits interesting photophysical properties due to its conjugated aromatic system and electron-withdrawing groups. Studies have shown that it can be used as a building block for organic light-emitting diodes (OLEDs) and other optoelectronic devices. Its ability to undergo post-synthetic modifications further enhances its versatility in this domain.

In terms of environmental impact, tert-butyl N-(4-formyl-2-nitrophenyl)carbamate has been evaluated for its biodegradability and toxicity. Initial studies suggest that it has low acute toxicity, but long-term effects on ecosystems require further investigation. Regulatory bodies are increasingly emphasizing the need for sustainable chemical practices, and researchers are exploring ways to minimize environmental risks associated with this compound.

The commercial availability of tert-butyl N-(4-formyl-2-nitropheny lcarbamate has also been influenced by market demand and supply chain dynamics. Despite its niche applications, the compound has found use in specialty chemicals, pharmaceutical intermediates, and advanced materials research. Its unique combination of functional groups makes it an attractive candidate for custom synthesis services.

In conclusion, tert-butyl N-(4-formy l-2-nitropheny lcarbamate (CAS No. 761412-29-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and uses, positioning it as an important material for future technological advancements.